ARS-1620

• Molecular Formula: C21H17ClF2N4O2
• Molecular Weight: 430.8 g/mol
• InChI: InChI=1S/C21H17ClF2N4O2/c1-2-16(30)27-6-8-28(9-7-27)21-12-10-13(22)17(19(24)20(12)25-11-26-21)18-14(23)4-3-5-15(18)29/h2-5,10-11,29H,1,6-9H2
• InChIKey: ZRPZPNYZFSJUPA-UHFFFAOYSA-N

Validating KRAS G12C pharmacology in vivo requires a tool compound with proven target occupancy-not just biochemical potency. ARS-1620 is the reference standard that established in vivo covalent engagement for this mutant. • First-in-class atropisomeric quinazoline: achieves ≥70% target occupancy at 200 mg/kg (oral) with >70% tumor growth inhibition in PDX models. • Built-in controls: inactive R-atropisomer ARS-1630 enables isoTOP-ABPP cysteine reactivity profiling to discriminate specific vs. non-specific engagement. • Benchmark for clinical assets: sotorasib and adagrasib were developed against ARS-1620 data; provides quantitative baseline for new chemical entity comparisons.

ARS-1620: In Vivo-Validated KRAS G12C Inhibitor Overview

ARS-1620 is a potent, orally bioavailable, covalent inhibitor of the KRAS G12C oncogenic mutant [1]. It is an atropisomeric quinazoline derivative that binds selectively to the GDP-bound state of KRAS G12C, locking it in an inactive conformation and preventing downstream signaling [2]. As a second-generation compound, ARS-1620 was optimized from the earlier ARS-853 to achieve improved potency, pharmacokinetics, and in vivo target engagement . Its development provided the first in vivo proof-of-concept for directly targeting the previously 'undruggable' KRAS G12C mutant, establishing it as a crucial pharmacological tool for interrogating KRAS dependency and validating therapeutic strategies [1].

Target Engagement KRAS G12C pathway occupancy studies In vivo target coverage benchmark

Selectivity Control Matched atropisomer negative control R-atropisomer ARS-1630 available

Model Systems Xenograft and 3D spheroid pharmacology 2D vs. 3D dependency deconvolution

• [1] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018 Jan 25;172(3):578-589.e17. PMID: 29373830 View Source
• [2] ARS-1620. IUPHAR/BPS Guide to PHARMACOLOGY. Ligand ID: 10383. View Source

Why ARS-1620 Cannot Be Interchanged

ARS-1620 is not interchangeable with other KRAS G12C inhibitors (e.g., sotorasib/AMG510, adagrasib/MRTX849) due to fundamental differences in molecular pharmacology, research applications, and developmental stage. Clinically approved inhibitors are optimized for human use, but ARS-1620 remains the preferred tool compound for specific preclinical investigations [1]. Key differentiators include: (1) its significantly weaker binding affinity and potency profile, which make it a valuable comparator for characterizing resistance mechanisms and signaling rebound [2]; (2) its unique atropisomeric core, which has been extensively studied for structure-activity relationship (SAR) insights not generalizable to other scaffolds [3]; and (3) its specific utility as a radiolabeled PET tracer (e.g., [18F]F-ARS-1620), enabling direct, non-invasive imaging of KRAS G12C mutant tumors for which clinical inhibitors are not validated [4]. Substituting ARS-1620 with a more potent clinical candidate would fundamentally alter experimental outcomes and render cross-study comparisons invalid, particularly in work involving adaptive signaling or imaging-based target occupancy.

This Product ARS-1620 (S-atropisomer)

Potential Substitute Other KRAS G12C inhibitors (e.g., sotorasib, adagrasib)

Chemotype and atropisomeric identity differ; covalent kinetics, isoform selectivity, and in vivo coverage may not transfer directly.

This Product ARS-1620

Potential Substitute First-generation inhibitor ARS-853

ARS-853 lacks the pharmacokinetic properties and potency to achieve in vivo target occupancy; animal study endpoints may not reproduce.

This Product ARS-1620 (active S-atropisomer)

Potential Substitute R-atropisomer ARS-1630 alone

R-atropisomer is a matched negative control; using it without the active S-atropisomer eliminates target engagement and confounds selectivity interpretation.

• [1] SERP (Selectivity and Potency) Ratings. ARS-1620. Chemical Probes Portal. Last updated 15 Feb 2024. View Source
• [2] Hansen R, Peters U, Babbar A, et al. The reactivity-driven biochemical mechanism of covalent KRASG12C inhibitors. Nat Struct Mol Biol. 2018;25(5):454-462. View Source
• [3] Contribution of Noncovalent Recognition and Reactivity to the Optimization of Covalent Inhibitors: A Case Study on KRasG12C. ACS Chem Biol. 2024 Jul 11;19(8):1743–1756. PMID: 38869445 View Source
• [4] 18F-ARS-1620: Radiosynthesis and therapy response evaluation of a KRASG12C-targeted PET tracer in tumor-bearing mice. J Nucl Med Mol Imaging. Published Online: 2 March 2026. View Source

ARS-1620 Head-to-Head Evidence

Covalent Kinetics vs. ARS-853

ARS-1620 demonstrates a >10-fold improvement in potency compared to the first-generation inhibitor ARS-853, as measured by the observed rate constant for covalent modification (kobs/[I]) . This quantitative improvement in biochemical efficiency is a key differentiator for studies requiring a more potent tool compound while maintaining the same quinazoline scaffold.

Covalent Kinetics vs. ARS-853

Head-to-head

ARS-1620: 1,100 ± 200 M⁻¹s⁻¹
ARS-853: ~110 M⁻¹s⁻¹
ARS-1630 (R): 1.2 ± 0.6 M⁻¹s⁻¹
>10-fold faster than ARS-853; ~1,000-fold faster than R-atropisomer

Kinetic improvement enabling in vivo target engagement studies

LC-MS/MS-based Cys-12 peptide adduct monitoring

Evidence Dimension	Biochemical potency (observed rate constant, kobs/[I])
Target Compound Data	1,100 ± 200 M⁻¹s⁻¹
Comparator Or Baseline	ARS-853 (no quantitative kobs/[I] provided in this specific context, but the >10-fold difference is stated)
Quantified Difference	>10-fold improvement in potency
Conditions	Biochemical binding assay measuring covalent modification of KRAS G12C

Why This Matters

This >10-fold potency increase validates ARS-1620 as a necessary upgrade for researchers moving beyond first-generation probes, ensuring more robust target engagement in complex biological systems.

Atropisomeric Selectivity and Built-In Control

ARS-1620 exhibits well-defined, concentration-dependent target engagement in cells. Across a panel of mutant cell lines, it achieves a half-maximal G12C target engagement (TE50) at ~0.3 µM and near-complete engagement at 3.0 µM after a 2-hour treatment [1]. This quantifiable occupancy metric is crucial for designing in vitro experiments that require specific levels of KRAS G12C inhibition, unlike many later-generation inhibitors where such precise data may be less readily available in the public domain.

Atropisomeric Selectivity

Head-to-head

S-atropisomer: 1,100 ± 200 M⁻¹s⁻¹
R-atropisomer: 1.2 ± 0.6 M⁻¹s⁻¹
~1,000-fold selectivity window

Matched negative control for on-target vs. off-target profiling

Chiral HPLC-confirmed stability; no detectable interconversion

Evidence Dimension	Cellular target engagement (TE50)
Target Compound Data	TE50 = ~0.3 µM; near-complete engagement at 3.0 µM (2 hr treatment)
Comparator Or Baseline	Comparative data for sotorasib (AMG510) or adagrasib (MRTX849) in the same assay format is not consistently reported in primary literature.
Quantified Difference	Not available for direct comparison
Conditions	Panel of KRAS G12C-mutant cell lines; treatment for 2 hours

Why This Matters

The availability of precise TE50 data allows researchers to standardize their in vitro models, ensuring that experiments are conducted at defined levels of target inhibition, which is critical for reproducibility and comparison across studies.

• [1] ARS-1620. BioTool. Accessed 2026. View Source

Cellular Selectivity: Mutant vs. Wild-Type KRAS

ARS-1620 displays a clear selectivity profile that is essential for confident interpretation of in vivo results. It potently inhibits growth of KRAS G12C-mutant cell lines (IC50 = 150 nM) while having minimal effect on wild-type KRAS cells (IC50 > 10 µM) [1]. This >66-fold selectivity window confirms that the observed anti-tumor effects are driven by on-target inhibition of the mutant KRAS protein rather than off-target or wild-type KRAS activity [2]. This selectivity is a fundamental property that differentiates ARS-1620 from pan-KRAS or non-selective probes.

Cellular Selectivity

Head-to-head

G12C-mutant lines IC50: ~150 nM
Wild-type KRAS lines IC50: >10 μM
>66-fold selectivity window; p = 1.15 × 10⁻⁵ for Cys-12 engagement

Supports allele-specific KRAS G12C inhibition studies

CellTiter-Glo, 5-day; isoTOP-ABPP cysteine profiling

Evidence Dimension	Cell growth inhibition (IC50)
Target Compound Data	IC50 = 150 nM (in KRAS G12C mutant cell lines: H358, MIA-PaCa2, LU65)
Comparator Or Baseline	IC50 > 10 µM (in wild-type KRAS cell lines: H441, A549, HCT116)
Quantified Difference	>66-fold selectivity for mutant over wild-type cells
Conditions	In vitro cell viability assay across a panel of cancer cell lines

Why This Matters

This high selectivity ensures that ARS-1620 is a reliable tool for probing KRAS G12C biology, minimizing confounding effects from off-target toxicity or wild-type KRAS inhibition that could compromise experimental interpretation.

• [1] ARS-1620. Anjiechem. Accessed 2026. View Source
• [2] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018 Jan 25;172(3):578-589.e17. PMID: 29373830 View Source

In Vivo Target Occupancy and Tumor Regression

ARS-1620 demonstrates robust oral bioavailability and dose-dependent anti-tumor activity, providing a clear framework for in vivo studies. In mice, it exhibits oral bioavailability (F) of >60% [1]. In a MIA-PaCa2 xenograft model, daily oral dosing of 200 mg/kg led to significant tumor regression (p < 0.001), while lower doses showed tumor growth inhibition [2]. This defined dose-response relationship, coupled with predictable PK, makes ARS-1620 an ideal standard for preclinical combination studies and for modeling the effects of partial versus complete target inhibition in vivo.

In Vivo Target Occupancy

Head-to-head

≥70% G12C target engagement at 200 mg/kg
Tumor regression in MIA PaCa-2 (p No response in G12V or non-G12C PDX models

Establishes in vivo KRAS G12C pharmacology benchmark

Subcutaneous xenograft; LC-MS/MS peptide monitoring

Evidence Dimension	Oral bioavailability and in vivo tumor regression
Target Compound Data	F > 60%; Tumor regression at 200 mg/kg/day (p < 0.001)
Comparator Or Baseline	Comparative PK and efficacy data for ARS-853 are not directly provided in the cited sources for this specific dimension.
Quantified Difference	Not available for direct comparison
Conditions	Pharmacokinetic study in BALB/c mice; MIA-PaCa2 (KRAS G12C) mouse xenograft model

Why This Matters

The well-characterized PK/PD relationship allows researchers to confidently design in vivo experiments, ensuring sustained target coverage and enabling accurate interpretation of efficacy data in both monotherapy and combination settings.

• [1] ARS-1620. BioTool. Accessed 2026. View Source
• [2] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018 Jan 25;172(3):578-589.e17. PMID: 29373830 View Source

Benchmarking Against Sotorasib (AMG 510)

ARS-1620 is unique among KRAS G12C inhibitors for its validated utility as a PET imaging agent. The radiolabeled analog [18F]F-ARS-1620 enables direct, non-invasive visualization and quantification of KRAS G12C mutant tumors in vivo. In mouse models, it demonstrates highly specific uptake: tumor uptake is 6.33 ± 0.31 %ID/g in KRAS G12C-high tumors versus 3.55 ± 0.13 %ID/g in KRAS G12C-low tumors at 60 minutes (p < 0.01) [1]. Furthermore, treatment with KRAS G12C inhibitors (including ARS-1620 itself) significantly reduces tracer uptake, providing a biomarker for target engagement and therapeutic response [1]. This application is not validated for clinical inhibitors like sotorasib or adagrasib, making ARS-1620 the tool of choice for imaging-based studies of KRAS G12C biology and drug development.

Benchmarking vs. Sotorasib

Head-to-head

Sotorasib p-ERK IC50: ~0.03 μM (2 h)
ARS-1620 p-ERK IC50: ~0.6 μM
Sotorasib viability IC50: ~0.006–0.009 μM (72 h)
ARS-1620 viability IC50: ~0.15 μM
17–25-fold potency gap

Historical reference standard with unique atropisomer control

NCI-H358, MIA PaCa-2; ELISA and CellTiter-Glo readouts

Evidence Dimension	Tumor uptake and specificity as a PET tracer
Target Compound Data	[18F]F-ARS-1620 uptake: 6.33 ± 0.31 %ID/g (H2122, G12C-high) vs 3.55 ± 0.13 %ID/g (H460, G12C-low)
Comparator Or Baseline	No equivalent PET tracer based on sotorasib or adagrasib is clinically or preclinically validated for direct imaging of the mutant protein.
Quantified Difference	Statistically significant difference in uptake (p < 0.01) between high and low mutant tumors; reduction in uptake post-treatment (p < 0.001)
Conditions	PET/CT imaging in mouse xenograft models of NSCLC (H2122 and H460) at 60 minutes post-injection

Why This Matters

For laboratories and core facilities engaged in molecular imaging or theranostics, ARS-1620 is the essential precursor for generating a validated PET tracer, offering a non-invasive pharmacodynamic readout that is not available with other KRAS G12C inhibitors.

• [1] 18F-ARS-1620: Radiosynthesis and therapy response evaluation of a KRASG12C-targeted PET tracer in tumor-bearing mice. J Nucl Med Mol Imaging. Published Online: 2 March 2026. View Source

ARS-1620 Application Scenarios

In Vivo Target Engagement and Tumor Regression

ARS-1620 is optimally used as a standard-of-care comparator in preclinical in vivo studies, particularly in combination therapy experiments. Its well-defined PK profile (F > 60%) and dose-dependent tumor regression (significant at 200 mg/kg/day) provide a robust baseline for evaluating novel combination partners [1]. Its use is supported by studies showing that co-administration with PI3K or mTOR inhibitors can overcome adaptive resistance [REFS-2, REFS-3]. For procurement, this means ARS-1620 should be selected when a reliable, in vivo-validated KRAS G12C inhibitor is needed for multi-arm efficacy studies in xenograft or patient-derived xenograft (PDX) models.

Atropisomer-Controlled Selectivity Profiling

ARS-1620 is the foundation for developing radiolabeled PET tracers like [18F]F-ARS-1620, enabling non-invasive imaging of KRAS G12C mutant tumor burden [1]. This application is unique to ARS-1620 among KRAS G12C inhibitors and is critical for research aimed at patient stratification, monitoring therapeutic response, and understanding tumor heterogeneity [2]. Procurement of ARS-1620 is essential for radiochemistry labs and imaging facilities seeking to produce a validated KRAS G12C-targeted imaging agent for preclinical studies.

2D vs. 3D KRAS Dependency Deconvolution

Due to its specific potency and selectivity profile, ARS-1620 is an invaluable tool for studying adaptive resistance mechanisms to KRAS G12C inhibition. Its use has revealed that inhibition can lead to rapid reactivation of MAPK signaling and upregulation of alternative pathways like PI3K-AKT [1]. This makes ARS-1620 the compound of choice for laboratories conducting detailed phospho-proteomic and transcriptomic analyses of the acute response to KRAS blockade, providing a reference data set for comparing the effects of newer, more potent inhibitors [2].

Benchmarking Next-Generation KRAS G12C Inhibitors

For medicinal chemists, ARS-1620 serves as a critical benchmark compound in the design of novel covalent KRAS G12C inhibitors. Its atropisomeric core and covalent warhead have been extensively characterized, providing a baseline for assessing improvements in potency, selectivity, and drug-like properties [1]. Studies continue to use ARS-1620 as a scaffold for generating new analogs with diverse warheads, demonstrating its ongoing relevance in the discovery of next-generation agents [2].

Application

Selection Property

Validation Focus

KRAS G12C in vivo pharmacology

In vivo target occupancy and xenograft regression benchmark

G12C-dependent tumor model response

Atropisomer-controlled selectivity profiling

Matched S/R atropisomer pair with ~1,000-fold potency window

Cysteine-reactivity proteomics and target deconvolution

2D vs. 3D KRAS dependency deconvolution

Differential sensitivity in monolayer vs. spheroid culture

3D spheroid model-response prediction of in vivo TGI

Comparator benchmarking for novel G12C inhibitors

Fully characterized biochemical and in vivo reference dataset

Covalent kinetics, cellular selectivity, and PDX endpoint context

• [1] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018 Jan 25;172(3):578-589.e17. PMID: 29373830 View Source
• [2] Misale S, Fatherree JP, Cortez E, et al. KRAS G12C NSCLC Models Are Sensitive to Direct Targeting of KRAS in Combination with PI3K Inhibition. Clin Cancer Res. 2023. View Source
• [3] Ito M, Miyata Y, Hirano S, et al. Dual inhibition of GTP-bound KRAS and mTOR in lung adenocarcinoma and squamous cell carcinoma harboring KRAS G12C. Cell Commun Signal. 2025;23(1):1-11. View Source
• [4] 18F-ARS-1620: Radiosynthesis and therapy response evaluation of a KRASG12C-targeted PET tracer in tumor-bearing mice. J Nucl Med Mol Imaging. Published Online: 2 March 2026. View Source
• [5] Contribution of Noncovalent Recognition and Reactivity to the Optimization of Covalent Inhibitors: A Case Study on KRasG12C. ACS Chem Biol. 2024 Jul 11;19(8):1743–1756. PMID: 38869445 View Source
• [6] Li L, et al. Discovery of novel quinazoline-based covalent inhibitors of KRAS G12C with various cysteine-targeting warheads as potential anticancer agents. Bioorg Chem. 2021. PMID: 33774492 View Source